Cas no 2171633-79-5 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methoxyethyl)(prop-2-en-1-yl)carbamoylbutanoic acid)
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methoxyethyl)(prop-2-en-1-yl)carbamoylbutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methoxyethyl)(prop-2-en-1-yl)carbamoylbutanoic acid
- 2171633-79-5
- 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(2-methoxyethyl)(prop-2-en-1-yl)carbamoyl]butanoic acid
- EN300-1479653
-
- Inchi: 1S/C26H30N2O6/c1-3-14-28(15-16-33-2)25(31)23(12-13-24(29)30)27-26(32)34-17-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h3-11,22-23H,1,12-17H2,2H3,(H,27,32)(H,29,30)
- InChI Key: TVOYYHHIFHUBAR-UHFFFAOYSA-N
- SMILES: O(C(NC(C(N(CC=C)CCOC)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 466.21038668g/mol
- Monoisotopic Mass: 466.21038668g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 13
- Complexity: 691
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 105Ų
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methoxyethyl)(prop-2-en-1-yl)carbamoylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1479653-0.05g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(2-methoxyethyl)(prop-2-en-1-yl)carbamoyl]butanoic acid |
2171633-79-5 | 0.05g |
$2829.0 | 2023-06-06 | ||
| Enamine | EN300-1479653-0.1g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(2-methoxyethyl)(prop-2-en-1-yl)carbamoyl]butanoic acid |
2171633-79-5 | 0.1g |
$2963.0 | 2023-06-06 | ||
| Enamine | EN300-1479653-0.25g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(2-methoxyethyl)(prop-2-en-1-yl)carbamoyl]butanoic acid |
2171633-79-5 | 0.25g |
$3099.0 | 2023-06-06 | ||
| Enamine | EN300-1479653-0.5g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(2-methoxyethyl)(prop-2-en-1-yl)carbamoyl]butanoic acid |
2171633-79-5 | 0.5g |
$3233.0 | 2023-06-06 | ||
| Enamine | EN300-1479653-1.0g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(2-methoxyethyl)(prop-2-en-1-yl)carbamoyl]butanoic acid |
2171633-79-5 | 1g |
$3368.0 | 2023-06-06 | ||
| Enamine | EN300-1479653-2.5g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(2-methoxyethyl)(prop-2-en-1-yl)carbamoyl]butanoic acid |
2171633-79-5 | 2.5g |
$6602.0 | 2023-06-06 | ||
| Enamine | EN300-1479653-5.0g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(2-methoxyethyl)(prop-2-en-1-yl)carbamoyl]butanoic acid |
2171633-79-5 | 5g |
$9769.0 | 2023-06-06 | ||
| Enamine | EN300-1479653-10.0g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(2-methoxyethyl)(prop-2-en-1-yl)carbamoyl]butanoic acid |
2171633-79-5 | 10g |
$14487.0 | 2023-06-06 | ||
| Enamine | EN300-1479653-50mg |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(2-methoxyethyl)(prop-2-en-1-yl)carbamoyl]butanoic acid |
2171633-79-5 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1479653-100mg |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(2-methoxyethyl)(prop-2-en-1-yl)carbamoyl]butanoic acid |
2171633-79-5 | 100mg |
$2963.0 | 2023-09-28 |
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methoxyethyl)(prop-2-en-1-yl)carbamoylbutanoic acid Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methoxyethyl)(prop-2-en-1-yl)carbamoylbutanoic acid
Comprehensive Analysis of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methoxyethyl)(prop-2-en-1-yl)carbamoylbutanoic acid (CAS No. 2171633-79-5)
In the rapidly evolving field of peptide synthesis and bioconjugation chemistry, the compound 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methoxyethyl)(prop-2-en-1-yl)carbamoylbutanoic acid (CAS No. 2171633-79-5) has garnered significant attention. This Fmoc-protected amino acid derivative plays a pivotal role in solid-phase peptide synthesis (SPPS), particularly for introducing specialized modifications. Researchers are increasingly exploring its applications in drug discovery, proteomics, and biomaterials engineering, aligning with current trends in precision medicine and targeted therapeutics.
The structural complexity of this compound features three critical functional moieties: the 9-fluorenylmethoxycarbonyl (Fmoc) protecting group, a 2-methoxyethyl side chain, and a prop-2-en-1-yl carbamoyl unit. This unique combination enables selective N-terminal modification during peptide assembly while maintaining compatibility with standard Fmoc/tBu SPPS protocols. Recent publications highlight its utility in creating PEG-like spacers for improved peptide solubility and bioavailability – a hot topic in biopharmaceutical formulation.
From a synthetic chemistry perspective, CAS 2171633-79-5 demonstrates remarkable stability under typical peptide coupling conditions (HBTU/HOBt activation). Its carboxylic acid terminus allows direct incorporation into growing peptide chains, while the allyl-protected carbamoyl group offers orthogonal deprotection opportunities. These characteristics answer frequent search queries about "Fmoc amino acids with dual functionality" and "allyl protection in peptide synthesis," making it invaluable for constructing post-translationally modified peptides.
In bioconjugation applications, this compound's methoxyethyl group provides enhanced hydrophilicity – a property highly sought after in antibody-drug conjugate (ADC) development. The allyl carbamate functionality enables subsequent click chemistry modifications, addressing growing interest in "site-specific protein labeling" techniques. Analytical data shows excellent performance in HPLC purification (typically >95% purity) with characteristic UV absorption at 265-280 nm due to the Fmoc chromophore.
The compound's role in advancing theranostic agents represents another cutting-edge application. By combining the Fmoc-protected amine for solid-phase assembly with the allyl handle for subsequent bioorthogonal reactions, researchers can create multifunctional probes for molecular imaging and drug delivery systems. This aligns perfectly with current searches for "smart linker technologies" in cancer research.
Storage recommendations for CAS 2171633-79-5 follow standard protocols for Fmoc-amino acids: desiccated at -20°C under inert atmosphere. Mass spectrometry typically shows the expected [M+H]+ peak at ~453.2 m/z (C24H28N2O6), with fragmentation patterns confirming the butanoic acid backbone. These analytical characteristics help address common questions about "Fmoc-amino acid characterization by LC-MS."
Emerging applications in hydrogel formation and 3D bioprinting further demonstrate this compound's versatility. The methoxyethyl group enhances water compatibility of resulting peptides, while the allyl moiety permits photo-initiated crosslinking – a technique gaining traction in tissue engineering research. Such innovations respond to increasing searches for "peptide-based biomaterials" and "bioink formulations."
From a commercial availability standpoint, CAS 2171633-79-5 is typically supplied as a white to off-white powder with ≥95% purity (HPLC). Pricing reflects its specialized nature as a non-natural amino acid building block, with bulk quantities available for GMP peptide production. This availability supports the growing demand for custom peptide synthesis services worldwide.
Future research directions likely include optimization of its incorporation into cyclic peptides and exploration of its enzyme-responsive properties. The compound's balanced hydrophilicity/lipophilicity (calculated LogP ~2.1) makes it particularly interesting for blood-brain barrier penetration studies – another trending topic in neuropharmaceutical development.
2171633-79-5 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methoxyethyl)(prop-2-en-1-yl)carbamoylbutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)